Cas no 630126-05-5 (1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-)

1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]- structure
630126-05-5 structure
Product Name:1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-
CAS No:630126-05-5
MF:C11H8F3N3O2
MW:271.195332527161
CID:427607
PubChem ID:59822451
Update Time:2025-04-19

1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-
    • 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]imidazole
    • 2-methyl-1-(4-nitro-2-trifluoromethyl-phenyl)-1H-imidazole
    • 2-Methyl-1-(4-nitro-2-(trifluoromethyl)phenyl)-1H-imidazole
    • DTXSID50733098
    • AKOS013124064
    • SCHEMBL2466528
    • 2-Methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-1H-imidazole
    • 630126-05-5
    • Inchi: 1S/C11H8F3N3O2/c1-7-15-4-5-16(7)10-3-2-8(17(18)19)6-9(10)11(12,13)14/h2-6H,1H3
    • InChI Key: MOZVQBDPJWUYPX-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1N1C=CN=C1C)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 271.05694
  • Monoisotopic Mass: 271.05686099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96
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